N-(2-(6-oxo-3-(1H-1,2,4-triazol-1-yl)pyridazin-1(6H)-yl)ethyl)-2,3-dihydrobenzofuran-5-sulfonamide

• IUPAC Name: N-[2-[6-oxo-3-(1,2,4-triazol-1-yl)pyridazin-1-yl]ethyl]-2,3-dihydro-1-benzofuran-5-sulfonamide
• InChI: InChI=1S/C16H16N6O4S/c23-16-4-3-15(22-11-17-10-18-22)20-21(16)7-6-19-27(24,25)13-1-2-14-12(9-13)5-8-26-14/h1-4,9-11,19H,5-8H2
• InChI Key: OHQCLURVCZDSRR-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C1C=C(C=C2)S(=O)(=O)NCCN3C(=O)C=CC(=N3)N4C=NC=N4
• Molecular Formula: C16H16N6O4S
• Molecular Weight: 388.4 g/mol

Description

N-(2-(6-oxo-3-(1H-1,2,4-triazol-1-yl)pyridazin-1(6H)-yl)ethyl)-2,3-dihydrobenzofuran-5-sulfonamide is a useful research compound. Its molecular formula is C16H16N6O4S and its molecular weight is 388.4. The purity is usually 95%.
BenchChem offers high-quality N-(2-(6-oxo-3-(1H-1,2,4-triazol-1-yl)pyridazin-1(6H)-yl)ethyl)-2,3-dihydrobenzofuran-5-sulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-(6-oxo-3-(1H-1,2,4-triazol-1-yl)pyridazin-1(6H)-yl)ethyl)-2,3-dihydrobenzofuran-5-sulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antibacterial Applications

Research has demonstrated the synthesis of novel heterocyclic compounds containing a sulfonamido moiety with significant antibacterial activities. These compounds were evaluated for their antibacterial effectiveness, with several showing high activities against bacterial infections (Azab, Youssef, & El-Bordany, 2013).

Antimalarial and COVID-19 Therapeutic Potential

Investigations into antimalarial sulfonamides have also considered their utility in treating COVID-19. Sulfonamide derivatives were found to exhibit excellent antimalarial activity and were further assessed for their potential against SARS-CoV-2, demonstrating promising results in computational calculations and molecular docking studies (Fahim & Ismael, 2021).

Anti-Asthmatic Activities

The synthesis and evaluation of ([1,2,4]triazolo[1,5-b]pyridazin-6-yl) oxyalkylsulfonamides for their anti-asthmatic activities revealed compounds with potent inhibitory effects on bronchoconstriction in guinea pigs. This suggests a potential application in the treatment of asthma and other respiratory diseases (Kuwahara, Kawano, Kajino, Ashida, & Miyake, 1997).

Hybrid Compound Development

Sulfonamide hybrids, combining sulfonamides with various heterocyclic moieties, have been developed for their broad-spectrum biological activities. These hybrids are designed to improve efficacy against bacterial infections and have been a focus of recent advances in medicinal chemistry (Ghomashi, Ghomashi, Aghaei, & Massah, 2022).